3-[2-(4-methylphenyl)-2-oxoethyl]-1,2,3-benzotriazin-4(3H)-one

• IUPAC Name: 3-[2-(4-methylphenyl)-2-oxoethyl]-1,2,3-benzotriazin-4-one
• InChI: InChI=1S/C16H13N3O2/c1-11-6-8-12(9-7-11)15(20)10-19-16(21)13-4-2-3-5-14(13)17-18-19/h2-9H,10H2,1H3
• InChI Key: IXQOSBOQMFDUIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CN2C(=O)C3=CC=CC=C3N=N2
• Molecular Formula: C16H13N3O2
• Molecular Weight: 279.29 g/mol

Description

3-[2-(4-methylphenyl)-2-oxoethyl]-1,2,3-benzotriazin-4(3H)-one, also known as MBOB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. MBOB is a benzotriazinone derivative that has been synthesized using different methods.

Mechanism of Action

3-[2-(4-methylphenyl)-2-oxoethyl]-1,2,3-benzotriazin-4(3H)-one works by inhibiting the activity of MAO-B, which is responsible for the breakdown of dopamine in the brain. Dopamine is a neurotransmitter that plays a crucial role in regulating mood, motivation, and movement. Inhibition of MAO-B leads to an increase in dopamine levels, which can help protect against neurodegenerative diseases.
Biochemical and Physiological Effects:
3-[2-(4-methylphenyl)-2-oxoethyl]-1,2,3-benzotriazin-4(3H)-one has been shown to have a range of biochemical and physiological effects. In addition to its neuroprotective properties, 3-[2-(4-methylphenyl)-2-oxoethyl]-1,2,3-benzotriazin-4(3H)-one has been found to possess antioxidant and anti-inflammatory properties. 3-[2-(4-methylphenyl)-2-oxoethyl]-1,2,3-benzotriazin-4(3H)-one has also been shown to have a positive effect on glucose metabolism and insulin sensitivity, which could make it a potential treatment for type 2 diabetes.

Advantages and Limitations for Lab Experiments

3-[2-(4-methylphenyl)-2-oxoethyl]-1,2,3-benzotriazin-4(3H)-one has several advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied for its potential applications in various areas of scientific research. However, one of the limitations of 3-[2-(4-methylphenyl)-2-oxoethyl]-1,2,3-benzotriazin-4(3H)-one is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 3-[2-(4-methylphenyl)-2-oxoethyl]-1,2,3-benzotriazin-4(3H)-one. One potential area of research is in the development of 3-[2-(4-methylphenyl)-2-oxoethyl]-1,2,3-benzotriazin-4(3H)-one-based drugs for the treatment of neurodegenerative diseases such as Parkinson's disease. Another potential area of research is in the study of 3-[2-(4-methylphenyl)-2-oxoethyl]-1,2,3-benzotriazin-4(3H)-one's effects on glucose metabolism and insulin sensitivity, which could lead to the development of new treatments for type 2 diabetes. Additionally, further research is needed to fully understand the biochemical and physiological effects of 3-[2-(4-methylphenyl)-2-oxoethyl]-1,2,3-benzotriazin-4(3H)-one and its potential applications in other areas of scientific research.

Scientific Research Applications

3-[2-(4-methylphenyl)-2-oxoethyl]-1,2,3-benzotriazin-4(3H)-one has been extensively studied for its potential applications in various areas of scientific research. One of the most promising areas is in the field of neuroscience, where 3-[2-(4-methylphenyl)-2-oxoethyl]-1,2,3-benzotriazin-4(3H)-one has been shown to possess neuroprotective properties. 3-[2-(4-methylphenyl)-2-oxoethyl]-1,2,3-benzotriazin-4(3H)-one has been found to inhibit the activity of the enzyme monoamine oxidase-B (MAO-B), which is involved in the breakdown of dopamine in the brain. This inhibition leads to an increase in dopamine levels, which can help protect against neurodegenerative diseases such as Parkinson's disease.